Cas no 1429421-69-1 (3-(methoxymethyl)cyclopentan-1-one)

• Product Name: 3-(methoxymethyl)cyclopentan-1-one
• CAS No: 1429421-69-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD21955775
• CID: 4599267
• PubChem ID: 58398151
• Update Time: 2025-05-23

3-(methoxymethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)cyclopentanone
• 3-(methoxymethyl)cyclopentan-1-one
• Cyclopentanone, 3-(methoxymethyl)-

• MDL： MFCD21955775
• Inchi： 1S/C7H12O2/c1-9-5-6-2-3-7(8)4-6/h6H,2-5H2,1H3
• InChI Key： VODWVODTWFOXGS-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(COC)C1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(methoxymethyl)cyclopentan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(methoxymethyl)cyclopentan-1-one

3-(Methoxymethyl)cyclopentan-1-one: A Comprehensive Overview

3-(Methoxymethyl)cyclopentan-1-one, also known by its CAS number 1429421-69-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the class of cyclic ketones, is characterized by its cyclopentanone ring substituted with a methoxymethyl group at the 3-position. The structure of this molecule allows for a wide range of chemical reactivity, making it a valuable component in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(methoxymethyl)cyclopentan-1-one has been extensively studied, with researchers exploring both traditional and innovative methods to optimize its production. One of the most common approaches involves the alkylation of cyclopentanone using methylating agents under controlled conditions. Recent advancements have focused on green chemistry principles, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance yield and reduce environmental impact. These methods not only improve the efficiency of the synthesis process but also align with the growing demand for sustainable chemical manufacturing.

The chemical properties of 3-(methoxymethyl)cyclopentan-1-one are heavily influenced by its functional groups. The ketone group at the 1-position facilitates nucleophilic addition reactions, while the methoxymethyl substituent introduces steric hindrance and electronic effects that can modulate reactivity. These characteristics make the compound an ideal substrate for various transformations, including reductions, oxidations, and cyclizations. For instance, recent studies have demonstrated its utility in the synthesis of bioactive molecules through enantioselective reductions using organocatalysts.

In terms of applications, 3-(methoxymethyl)cyclopentan-1-one has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to undergo multiple reaction pathways allows for the creation of complex molecular architectures that can target various biological pathways. For example, researchers have utilized this compound in the synthesis of inhibitors for protein kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

Beyond pharmaceuticals, 3-(methoxymethyl)cyclopentan-1-one has also found applications in agrochemicals and materials science. In agrochemistry, it serves as an intermediate in the production of pesticides and herbicides with improved efficacy and reduced environmental toxicity. In materials science, its unique properties make it a candidate for use in advanced polymers and coatings that require specific mechanical or thermal characteristics.

The growing interest in 3-(methoxymethyl)cyclopentan-1-one is further evidenced by recent research into its biological activity. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting potential applications in nutraceuticals and cosmeceuticals. Additionally, its ability to act as a chiral auxiliary has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically pure compounds that are critical for modern drug discovery.

In conclusion, 3-(methoxymethyl)cyclopentan-1-one, with its CAS number 1429421-69-1, is a multifaceted compound that continues to play a pivotal role in various scientific disciplines. Its versatile structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations across industries.